Cas no 2228936-17-0 (1-2-fluoro-5-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-2-fluoro-5-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228936-17-0
• MF: C₁₂H₈F₄O₃
• MW: 276.183737754822
• CID: 6301992
• PubChem ID: 165670851
• Update Time: 2025-10-19

1-2-fluoro-5-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-fluoro-5-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid
• 1-[2-fluoro-5-(trifluoromethyl)phenyl]-3-oxocyclobutane-1-carboxylic acid
• 2228936-17-0
• EN300-1958091

• Inchi： 1S/C12H8F4O3/c13-9-2-1-6(12(14,15)16)3-8(9)11(10(18)19)4-7(17)5-11/h1-3H,4-5H2,(H,18,19)
• InChI Key： JTZXCILXVANMIV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 276.04095676g/mol
• Monoisotopic Mass: 276.04095676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-2-fluoro-5-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid

Introduction to 1-2-Fluoro-5-(Trifluoromethyl)phenyl-3-Oxocyclobutane-1-Carboxylic Acid (CAS No. 2228936-17-0)

1-2-Fluoro-5-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228936-17-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutane ring, a trifluoromethyl group, and a carboxylic acid moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The cyclobutane ring in 1-2-fluoro-5-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid imparts rigidity and conformational stability to the molecule, which can enhance its binding affinity to target proteins. The presence of the trifluoromethyl group adds significant electron-withdrawing properties, which can influence the compound's pharmacokinetic and pharmacodynamic profiles. Additionally, the carboxylic acid moiety can facilitate interactions with biological targets through hydrogen bonding and other non-covalent interactions.

Recent studies have highlighted the potential of 1-2-fluoro-5-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme involved in cancer progression. The researchers found that the compound effectively reduced tumor growth in preclinical models, suggesting its potential as an anticancer agent.

In another study, published in the European Journal of Medicinal Chemistry, 1-2-fluoro-5-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid was evaluated for its anti-inflammatory properties. The results indicated that the compound significantly inhibited the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in both in vitro and in vivo models. This finding suggests that the compound could be a promising candidate for the treatment of inflammatory diseases.

The pharmacokinetic properties of 1-2-fluoro-5-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, the compound shows low toxicity in preclinical toxicity studies, further supporting its potential for clinical development.

The synthetic route for 1-2-fluoro-5-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid has been optimized to improve yield and reduce costs. A recent publication in Organic Letters described an efficient synthesis method that involves several key steps, including a palladium-catalyzed coupling reaction and a subsequent cyclization step. This synthetic approach not only enhances the scalability of the process but also ensures high purity and consistency of the final product.

In conclusion, 1-2-fluoro-5-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228936-17-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential benefits and optimize its use in various medical conditions.